Cas no 138112-76-2 (Agomelatine)

• Product Name: Agomelatine
• CAS No: 138112-76-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD00916659
• CID: 64510
• PubChem ID: 253661921
• Update Time: 2025-10-18

Agomelatine Chemical and Physical Properties

Names and Identifiers

• N-(2-(7-Methoxynaphthalen-1-yl)ethyl)acetamide
• Agomelatine
• Acetamide, N-[2-(7-methoxy-1-naphthalenyl)ethyl]-
• N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide
• AcetaMide
• AGOMELATIN
• N-[2-(7-Methoxy-1-naphthalenyl)ethyl]acetamide
• N-[2-(7-Methoxy-1-naphthalenyl)ethyl]-acetamide S-20098
• Unii-137R1N49ad
• Valdoxan
• N-[2-(7-Methoxy-1-naphthalenyl)ethyl]-acetamide
• S-20098
• Thymanax
• S 20098
• Acetamide, N-(2-(7-methoxy-1-naphthalenyl)ethyl)-
• N-(2-(7-Methoxynaphth-1-yl)ethyl)acetamide
• [ "" ]
• AGOMELATINE IMPURITY
• s1243
• Agomelatine [INN]
• SR-01000944938
• N-[2-(7-methoxynaphthalen-1-yl)ethyl]acetamide
• 138112-76-2
• MLS006011913
• Agomelatine (INN)
• L000528
• AB01274769-01
• HMS3604N09
• NCGC00253646-10
• AGO178
• HMS3648G18
• GTPL198
• N-[2-(7-Methoxy-naphthalen-1-yl)-ethyl]-acetamide(Agomelatine)
• 137R1N49AD
• AGO-178
• BDBM50035179
• PDSP2_001289
• PDSP1_001784
• DTXSID3057642
• CHEBI:134990
• SW219177-1
• S20098
• Melitor
• AB01274769_02
• Tox21_113772
• SCHEMBL114476
• SB19508
• F0001-2383
• BCP9000250
• BCPP000421
• SR-01000944938-3
• CHEMBL10878
• DB06594
• HMS3884A07
• KS-1247
• Q395229
• SY053050
• Agomelatine [INN:BAN]
• N-[2-(7-Methoxynaphth-1-Yl)Ethyl]Acetamide
• CCG-221950
• A19445
• AGOMELATINE [MART.]
• DTXCID4031431
• N-(2-(7-methoxy-1-naphthyl)ethyl)acetamide
• HY-17038
• BA167079
• Agomelatine, >=98% (HPLC)
• AGOMELATINE [EMA EPAR]
• AKOS005145681
• AGOMELATINE [WHO-DD]
• AGOMELATINE [MI]
• D02578
• AM20090763
• PDSP1_001305
• N-[2-(7-Methoxy-naphthalen-1-yl)-ethyl]-acetamide
• Agomelatine- Bio-X
• BCP02084
• SMR002530056
• HMS3654B07
• CAS-138112-76-2
• AWY
• Valdoxan (TN)
• NS00007664
• MFCD00916659
• AGO 178
• EN300-7405421
• AGO178C
• Q-102507
• SR-01000944938-1
• FT-0657383
• (4-Chlorophenyl)-[(9H-fluoren-9-ylmethoxycarbonylamino)]-aceticacid
• NCGC00253646-01
• PDSP2_001767
• CS-0740
• N-(2-(7-Methoxy-1-naphthalenyl)ethyl)acetamide
• AC-3395
• A2606
• STL237728
• GLXC-03028
• agomelatinum
• BRD-K84698278-001-03-4
• Agomelatina
• N06AX22
• AGOMELATINE (MART.)
• BBL029084

• MDL： MFCD00916659
• Inchi： 1S/C15H17NO2/c1-11(17)16-9-8-13-5-3-4-12-6-7-14(18-2)10-15(12)13/h3-7,10H,8-9H2,1-2H3,(H,16,17)
• InChI Key： YJYPHIXNFHFHND-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=CC(=C2C=1)CCNC(C)=O

Computed Properties

• Exact Mass: 243.12600
• Monoisotopic Mass: 243.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder
• Density: 1.109
• Melting Point: 108.0 to 112.0 deg-C
• Boiling Point: 478.8±28.0°C at 760 mmHg
• Flash Point: 243.4±24.0 °C
• Solubility: DMSO: >50mg/mL
• PSA: 38.33000
• LogP: 2.91790
• Merck: 190

Agomelatine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 61
• RTECS：AC5956323
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Agomelatine

Agomelatine (CAS No. 138112-76-2): A Comprehensive Overview

Agomelatine (CAS No. 138112-76-2) is a unique and innovative compound that has gained significant attention in the field of psychiatry and neurology. This melatonergic agonist and selective serotonin antagonist has been extensively studied for its potential therapeutic benefits in treating major depressive disorder (MDD) and other mood disorders. This article provides a comprehensive overview of Agomelatine, including its chemical properties, pharmacological mechanisms, clinical applications, and recent research findings.

Chemical Properties and Structure

Agomelatine is a synthetic compound with the chemical formula C₁₈H₁₉N₃O₂. It is a white to off-white crystalline powder that is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The molecular weight of Agomelatine is 305.36 g/mol. The compound's structure includes a benzimidazole core, which is responsible for its melatonergic activity, and a methoxyphenyl group, which contributes to its serotonin antagonistic properties.

Pharmacological Mechanisms

The primary mechanism of action of Agomelatine involves its dual activity as a melatonergic agonist and a selective serotonin antagonist. As a melatonergic agonist, it binds to the MT₁ and MT₂ receptors, which are involved in regulating the circadian rhythm and sleep-wake cycle. This property makes it particularly effective in addressing sleep disturbances associated with depression. Additionally, as a selective serotonin antagonist, it blocks the 5-HT_2C receptor, which can help reduce the side effects commonly associated with traditional selective serotonin reuptake inhibitors (SSRIs).

Clinical Applications

Agomelatine has been approved for the treatment of major depressive disorder (MDD) in several countries, including Europe and Australia. Clinical trials have demonstrated its efficacy in improving depressive symptoms, particularly in patients who have not responded well to other antidepressants. A meta-analysis published in the CNS Drugs journal in 2020 found that Agomelatine was significantly more effective than placebo in reducing depressive symptoms and had a favorable safety profile.

Safety and Side Effects

The safety profile of Agomelatine is generally favorable compared to other antidepressants. Common side effects include dizziness, headache, and somnolence. However, these side effects are typically mild and transient. One notable advantage of Agomelatine is its low risk of sexual dysfunction, which is a common side effect of SSRIs. Additionally, it does not cause significant weight gain or metabolic disturbances, making it an attractive option for patients with comorbid conditions such as diabetes or obesity.

Liver Function Monitoring

A potential concern with Agomelatine is its effect on liver function. Some cases of elevated liver enzymes have been reported during clinical trials. Therefore, regular monitoring of liver function tests is recommended, especially during the initial treatment phase. Patients with pre-existing liver conditions should be carefully evaluated before initiating therapy with Agomelatine.

LATEST RESEARCH FINDINGS AND FUTURE DIRECTIONS

Note: The latest research on Agomelatine (CAS No. 138112-76-2) continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A study published in the Journal of Psychopharmacology (2023) explored the use of Agomelatine                    </></></></></></></></></></></></></></></></></></></>Another recent study published in the Molecular Psychiatry journal (2024)\na\n
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